Cas no 1252929-26-2 (2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 1252929-26-2
• MF: C₁₉H₁₈F₃N₃O₂S₂
• MW: 441.490332126617
• CID: 5321619
• Update Time: 2025-05-20

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• STL029794
• 2-((3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H18F3N3O2S2/c1-2-3-8-25-17(27)16-14(7-9-28-16)24-18(25)29-11-15(26)23-13-6-4-5-12(10-13)19(20,21)22/h4-7,9-10H,2-3,8,11H2,1H3,(H,23,26)
• InChI Key： LVAORFJKPJVAKH-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)C1=NC2C=CSC=2C(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 645
• XLogP3: 4.9
• Topological Polar Surface Area: 115

Additional information on 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide

Comprehensive Overview of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide (CAS No. 1252929-26-2)

The compound 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide, identified by its CAS No. 1252929-26-2, is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a thieno[3,2-d]pyrimidine core and a trifluoromethylphenyl moiety, has garnered attention for its versatile properties. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for sulfanyl-acetamide derivatives has surged due to their broad-spectrum bioactivity. The 3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl segment of this compound is particularly noteworthy for its potential in designing kinase inhibitors, a hot topic in oncology research. With the rise of personalized medicine, compounds like CAS 1252929-26-2 are being scrutinized for their ability to interact with specific protein targets, offering hope for more effective therapies with fewer side effects.

The trifluoromethylphenyl group in this molecule enhances its lipophilicity and metabolic stability, making it a candidate for oral drug formulations. This aligns with the growing trend in pharmaceutical development to improve drug bioavailability and patient compliance. Additionally, the thieno[3,2-d]pyrimidine scaffold is being studied for its potential in treating inflammatory and autoimmune diseases, areas where current treatments often fall short.

From a synthetic chemistry perspective, the preparation of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide involves multi-step organic reactions, including sulfanylation and amide coupling. These processes are critical for ensuring high purity and yield, which are essential for both research and industrial-scale production. The compound's CAS No. 1252929-26-2 serves as a unique identifier in global chemical databases, facilitating its traceability and regulatory compliance.

Beyond pharmaceuticals, this compound's electron-deficient pyrimidine ring system has potential applications in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The integration of trifluoromethyl groups into such materials is a cutting-edge area of research, driven by the need for more efficient and durable electronic devices.

In summary, 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide represents a promising candidate for both therapeutic and technological advancements. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs on the horizon. As the scientific community continues to explore its applications, CAS 1252929-26-2 is poised to play a pivotal role in shaping future innovations.